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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Dodecylphenol is a member of the alkylphenol chemical family, characterized by a twelve-

carbon alkyl chain attached to a phenol group. It is utilized in various industrial applications,

including the manufacturing of surfactants, lubricant additives, and resins. Due to its potential

health and environmental hazards, a thorough understanding of its safety profile and proper

handling procedures is crucial for professionals working with this compound. This guide

provides an in-depth overview of the safety, handling, and toxicological aspects of 4-
dodecylphenol, with a focus on quantitative data, experimental methodologies, and the

underlying mechanisms of its biological activity.

Hazard Identification and Classification
4-Dodecylphenol is classified as a hazardous substance with the potential to cause severe

skin burns, eye damage, and reproductive toxicity. It is also recognized as being very toxic to

aquatic life with long-lasting effects.[1][2][3][4][5]

GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating the hazards of chemical products. The

classification for 4-dodecylphenol is summarized in the table below.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B / 1C
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Reproductive Toxicity 1B / 2

H360 / H361: May damage

fertility or the unborn child /

Suspected of damaging fertility

or the unborn child

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic Hazard
1

H410: Very toxic to aquatic life

with long lasting effects

Source:[1][2][3][5][6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-dodecylphenol is provided below.

This data is essential for understanding its behavior and potential for exposure.
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Property Value

Molecular Formula C₁₈H₃₀O

Molecular Weight 262.43 g/mol

Appearance
Straw-colored, viscous liquid or White to light

yellow powder/crystal

Odor Phenolic

Boiling Point 310-335 °C (lit.)

Melting Point 64.0 to 68.0 °C

Flash Point >110 °C (>230 °F) - closed cup

Density 0.94 g/mL at 25 °C (lit.)

Vapor Pressure 3.3 x 10⁻⁶ mmHg at 25°C

Water Solubility 31 µg/L at 22°C (for main components)

log Kow (Octanol-Water Partition Coefficient) 7.14

Source:[5][7][8][9]

Toxicology and Ecotoxicology Data
The toxicological profile of 4-dodecylphenol is characterized by its corrosive effects on skin

and eyes, its potential for reproductive harm, and its high toxicity to aquatic organisms.

Mammalian Toxicity
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Endpoint Species Route Value

Acute Oral Toxicity

(LD50)
Rat Oral 2100 mg/kg

Acute Dermal Toxicity

(LD50)
Rabbit Dermal >2000 mg/kg

Skin

Corrosion/Irritation
Rabbit Dermal Corrosive

Serious Eye

Damage/Irritation
Rabbit Ocular

Causes serious eye

damage

Source:[1][10][11]

Ecotoxicity
Endpoint Species Duration Value

Acute Toxicity to Fish

(LC50)

Salmo salar (Atlantic

salmon)
96 hours 0.14 mg/L

Acute Toxicity to

Aquatic Invertebrates

(LC50)

Daphnia magna

(Water flea)
48 hours

93 mg/L (for a specific

isomer mixture)

Toxicity to Algae

(EC10)
Saltwater algae -

6031 mg/L (for a

specific isomer

mixture)

Source:[2][12][13]

Mechanisms of Toxicity: Signaling Pathways
4-Dodecylphenol is recognized as an endocrine-disrupting chemical (EDC), primarily through

its interaction with the estrogen signaling pathway and its interference with steroid hormone

production (steroidogenesis).

Estrogen Receptor Signaling Pathway
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4-Dodecylphenol can mimic the action of the natural hormone 17β-estradiol by binding to

estrogen receptors (ERα and ERβ). This binding can trigger a cascade of molecular events,

leading to altered gene expression and physiological responses. The diagram below illustrates

the classical genomic pathway of estrogen receptor activation, which can be aberrantly

triggered by 4-dodecylphenol.
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Caption: Estrogen Receptor Signaling Pathway Disruption by 4-Dodecylphenol.

Interference with Steroidogenesis
Alkylphenols, including 4-dodecylphenol, have been shown to interfere with the synthesis of

steroid hormones by inhibiting key enzymes in the steroidogenesis pathway. This can lead to

an imbalance of hormones such as cortisol, testosterone, and estradiol. The diagram below
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outlines the key steps in steroidogenesis and indicates potential points of inhibition by 4-
dodecylphenol.
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Click to download full resolution via product page

Caption: Potential Inhibition of Steroidogenesis by 4-Dodecylphenol.

Experimental Protocols
Detailed and standardized experimental protocols are essential for the accurate assessment of

the toxicological properties of 4-dodecylphenol. The following sections outline the

methodologies for key toxicity studies.

Acute Oral Toxicity - OECD Guideline 401 (Adapted)
An acute oral toxicity study for a substance like 4-dodecylphenol provides an initial

characterization of its potential health hazards upon ingestion.[7]

Test Animals: Healthy, young adult Sprague-Dawley rats (5 of a single sex per dose group).

[1]

Housing: Animals are housed in environmentally controlled conditions (22 ± 3°C, 30-70%

humidity, 12-hour light/dark cycle) with ad libitum access to food and water.[7]

Dose Administration: The test substance is administered by oral gavage in a single dose.

Doses are selected based on a range-finding study and typically include a control group and

several dose levels (e.g., 1260, 1580, 2000, 2510, 3160, 3980 mg/kg body weight).[1]

Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin and fur, eyes, respiratory and nervous system activity), and body weight changes for at

least 14 days.[1][7]

Pathology: A gross necropsy is performed on all animals at the end of the study.

Endpoint: The LD50 (median lethal dose) is calculated, which is the statistically estimated

dose that is expected to be lethal to 50% of the test animals.[7]

Acute Dermal Irritation/Corrosion - OECD Guideline 404
This test evaluates the potential of a substance to cause skin irritation or corrosion upon a

single dermal application.
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Test Animals: Healthy, young adult albino rabbits with closely clipped dorsal fur.

Application: A 0.5 g dose of the test substance is applied to a small area of skin

(approximately 6 cm²) under a gauze patch. The application site is typically semi-occluded.

Exposure: The exposure duration is 4 hours.

Observations: The skin is examined for signs of erythema (redness) and edema (swelling) at

1, 24, 48, and 72 hours after patch removal. The observations are scored according to a

standardized scale (e.g., Draize scale).

Endpoint: The substance is classified as an irritant or corrosive based on the severity and

reversibility of the skin reactions.

Aquatic Toxicity - Acute Immobilisation Test with
Daphnia magna (OECD Guideline 202)
This test assesses the acute toxicity of a substance to aquatic invertebrates.

Test Organism:Daphnia magna (water flea), less than 24 hours old.

Test Conditions: The test is conducted in a defined aqueous medium at a constant

temperature (e.g., 20 ± 2 °C) with a 16-hour light/8-hour dark cycle.

Exposure: Daphnids are exposed to a range of concentrations of the test substance and a

control for 48 hours.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilization is defined as the inability to swim within 15 seconds after gentle agitation of

the test vessel.

Endpoint: The EC50 (median effective concentration) is calculated, which is the

concentration of the test substance that immobilizes 50% of the daphnids within the 48-hour

exposure period.

Safety and Handling Precautions
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Strict adherence to safety protocols is mandatory when handling 4-dodecylphenol to minimize

the risk of exposure and ensure a safe working environment.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

vapors or aerosols.

Ensure that an eyewash station and a safety shower are readily accessible in the work area.

[7]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[1][2][7]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing to prevent skin contact.[1][2][7]

Respiratory Protection: If working outside of a fume hood or if there is a potential for

inhalation, use a NIOSH-approved respirator with an organic vapor cartridge.[7]

Handling and Storage
Avoid contact with skin, eyes, and clothing.[1][7]

Wash hands thoroughly after handling.[2][7]

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][7]

Keep away from incompatible materials such as strong oxidizing agents.[7]

First Aid Measures
In the event of exposure to 4-dodecylphenol, immediate medical attention is required.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1][7]
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Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[1][7]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally. Seek immediate medical attention.[1][7]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[1][7]

Accidental Release Measures
Personal Precautions: Evacuate the area and wear appropriate personal protective

equipment.[1]

Environmental Precautions: Prevent the substance from entering drains, sewers, or

waterways.[1]

Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable, closed container for disposal.[1][7]

Disposal Considerations
Dispose of 4-dodecylphenol and its containers in accordance with all applicable federal, state,

and local regulations.[7] Do not dispose of it in the environment.

Conclusion
4-Dodecylphenol is a chemical with significant health and environmental hazards that

necessitate careful handling and a thorough understanding of its toxicological properties. For

researchers, scientists, and drug development professionals, adherence to stringent safety

protocols, including the use of appropriate personal protective equipment and engineering

controls, is paramount. The information presented in this guide, including quantitative toxicity

data, detailed experimental protocols, and an overview of its mechanisms of action, is intended

to support the safe and responsible use of this compound in a professional setting. A

comprehensive understanding of its endocrine-disrupting properties is particularly important for

assessing its potential biological impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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